Cas no 25503-90-6 (1-Acetylpiperidine-4-carboxylic acid)

1-Acetylpiperidine-4-carboxylic acid structure
25503-90-6 structure
Product Name:1-Acetylpiperidine-4-carboxylic acid
CAS No:25503-90-6
Molecular Formula:C8H13NO3
Molecular Weight:171.1937
MDL:MFCD00023706
CID:52742
PubChem ID:117255

1-Acetylpiperidine-4-carboxylic acid Properties

Names and Identifiers

    • 1-Acetylpiperidine-4-carboxylic acid
    • N-Acetylisonipecotic acid~Ac-DL-Inp-OH
    • 1-Acetyl-4-piperidinecarboxylic Acid
    • 1-Acetylisonipecotic Acid
    • Acetylisonipecotic acid
    • acetylpiperidine-4-carboxylic acid
    • l-acetyl-piperidine-4-carboxylic acid
    • N-acetyl-4-piperidine carboxylic acid
    • 1-acetyl-4-piperidine carboxylic acid
    • N-Acetylisonipecotic acid
    • 4-Piperidinecarboxylic acid, 1-acetyl-
    • WFCLWJHOKCQYOQ-UHFFFAOYSA-N
    • n-acetyl-4-piperidinecarboxylic acid
    • 1-acetyl-piperidine-4-carboxylic acid
    • Maybridge1_003128
    • 1-Acetylpiperidine-4-carboxylic acid,
    • N-acetyl isonipecotic acid
    • 4-carboxypiperidineacetam
    • 1-Acetylpiperidine-4-carboxylic acid, 97%
    • 1_acetylpiperidine_4_carboxylic_acid
    • 1-Acetyl-4-piperidinecarboxylic acid
    • AQ-358/42531503
    • SCHEMBL191353
    • AMY32509
    • UNII-G4N4ECA9RB
    • 1-Acetylpiperidine-4-carboxylicacid
    • 4-acetylpiperidine-1-carboxylic acid
    • SB17852
    • Q-103010
    • N-acetylpiperidine-4-carboxylic acid
    • 25503-90-6
    • DTXSID80180192
    • FT-0607294
    • NS00027904
    • CS-0011192
    • SY007534
    • MFCD00023706
    • AC-15315
    • 5P-083
    • G4N4ECA9RB
    • EINECS 247-049-6
    • CCG-48266
    • SR-01000637821-1
    • EN300-18557
    • 1-acetylpiperidin-4-carboxylic acid
    • Z85885967
    • 1-acetylisonipecotic acid
    • AKOS000264472
    • BP-10288
    • HMS550G04
    • n-acetylisonipecotinic acid
    • F2190-0008
    • BBL022569
    • DB-013081
    • STL170033
    • MDL: MFCD00023706
    • InChIKey: WFCLWJHOKCQYOQ-UHFFFAOYSA-N
    • Inchi: 1S/C8H13NO3/c1-6(10)9-4-2-7(3-5-9)8(11)12/h7H,2-5H2,1H3,(H,11,12)
    • SMILES: O([H])C(C1([H])C([H])([H])C([H])([H])N(C(C([H])([H])[H])=O)C([H])([H])C1([H])[H])=O
    • BRN: 389577

Computed Properties

  • Exact Mass: 171.09000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 171.09
  • Heavy Atom Count: 12
  • Complexity: 195
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.3
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 57.6

Experimental Properties

  • LogP: 0.26740
  • PSA: 57.61000
  • Refractive Index: 1.4750 (estimate)
  • Water Partition Coefficient: 50 g/L (20 ºC)
  • Boiling Point: 301.17°C (rough estimate)
  • Melting Point: 182.0 to 186.0 deg-C
  • Flash Point: 180ºC
  • Color/Form: Powder
  • Solubility: Not determined
  • Density: 1.1998 (rough estimate)

1-Acetylpiperidine-4-carboxylic acid Security Information

  • Symbol: GHS07
  • WGK Germany:2
  • Safety Term:S26;S37/39
  • Safety Instruction: S26-S36-S37/39
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xn
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H302,H315,H317,H319,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Prompt:warning
  • Storage Condition:Store at room temperature
  • Risk Phrases: 22-36/37/38-43
  • Signal Word:Warning
  • HazardClass:IRRITANT

1-Acetylpiperidine-4-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Acetylpiperidine-4-carboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003EDA-1g
1-Acetyl-4-Piperidinecarboxylic Acid
25503-90-6 95%
1g
$4.00 2025-02-19
A2B Chem LLC
AB57790-1g
1-Acetylpiperidine-4-carboxylic acid
25503-90-6 95%
1g
$4.00 2024-04-20
Aaron
AR003ELM-1g
1-Acetyl-4-Piperidinecarboxylic Acid
25503-90-6 95%
1g
$2.00 2025-01-22
abcr
AB113298-5 g
1-Acetylpiperidine-4-carboxylic acid, 98%; .
25503-90-6 98%
5g
€68.30 2023-06-24
Alichem
A129000270-500g
1-Acetyl-4-piperidinecarboxylic acid
25503-90-6 98%
500g
$304.16 2023-09-02
Ambeed
A593200-1g
1-Acetylpiperidine-4-carboxylic acid
25503-90-6 95%
1g
$5.0 2025-02-25
Apollo Scientific
OR5959-25g
1-Acetylpiperidine-4-carboxylic acid
25503-90-6
25g
£48.00 2023-09-02
Crysdot LLC
CD11158174-100g
1-Acetylpiperidine-4-carboxylic acid
25503-90-6 98%
100g
$105 2024-07-19
Enamine
EN300-18557-0.05g
1-acetylpiperidine-4-carboxylic acid
25503-90-6 95%
0.05g
$19.0 2023-09-18
Key Organics Ltd
5P-083-1MG
1-acetyl-4-piperidinecarboxylic acid
25503-90-6 >95%
1mg
£37.00 2025-02-09

1-Acetylpiperidine-4-carboxylic acid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:25503-90-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:25503-90-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

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